3-[2-(2-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C21H21ClN2O4
• Molecular Weight: 400.9 g/mol
• IUPAC Name: 3-[2-(2-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)indol-2-one
• InChI: InChI=1S/C21H21ClN2O4/c22-17-7-3-1-5-15(17)19(25)13-21(27)16-6-2-4-8-18(16)24(20(21)26)14-23-9-11-28-12-10-23/h1-8,27H,9-14H2
• InChI Key: CKEGFNDPIFRAEJ-UHFFFAOYSA-N
• SMILES: C1COCCN1CN2C3=CC=CC=C3C(C2=O)(CC(=O)C4=CC=CC=C4Cl)O

Description

3-[2-(2-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one, also known as CHIR-99021, is a selective inhibitor of glycogen synthase kinase-3 (GSK-3). GSK-3 is a serine/threonine kinase that has been implicated in various cellular processes, including glycogen metabolism, gene expression, and cell proliferation. CHIR-99021 has been widely used in scientific research to investigate the role of GSK-3 in various biological processes.

Mechanism of Action

3-[2-(2-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one selectively inhibits GSK-3 by binding to the ATP-binding site of the kinase domain. GSK-3 is involved in the regulation of various signaling pathways, including the Wnt/β-catenin pathway, the insulin signaling pathway, and the NF-κB pathway. By inhibiting GSK-3, 3-[2-(2-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one can modulate these signaling pathways and affect various cellular processes.
Biochemical and Physiological Effects:
3-[2-(2-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one has been shown to have various biochemical and physiological effects, depending on the cell type and experimental conditions. In stem cells, 3-[2-(2-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one can maintain the pluripotency of cells and promote their differentiation into specific cell types. In cancer cells, 3-[2-(2-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one can inhibit cell growth and promote apoptosis. In neurons, 3-[2-(2-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one can enhance synaptic plasticity and memory formation.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[2-(2-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one is its selectivity for GSK-3, which allows researchers to specifically target this kinase in their experiments. 3-[2-(2-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one is also relatively easy to synthesize and has good stability in solution. However, 3-[2-(2-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one has some limitations, including its poor solubility in water and its potential toxicity at high concentrations. Researchers should carefully optimize the concentration and exposure time of 3-[2-(2-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one in their experiments to minimize any potential adverse effects.

Future Directions

There are several future directions for research involving 3-[2-(2-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one. One area of interest is the development of more potent and selective GSK-3 inhibitors that can be used in clinical settings. Another area of interest is the investigation of the role of GSK-3 in various diseases, including neurodegenerative diseases and diabetes. Finally, 3-[2-(2-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one could be used in combination with other drugs to enhance their therapeutic efficacy and reduce their side effects.

Synthesis Methods

3-[2-(2-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one can be synthesized using a multistep process that involves the reaction of 2-amino-4-(2-chlorophenyl)-5,6-dihydrobenzothiazole with 2-bromoacetyl chloride, followed by a series of chemical transformations that yield the final product. The synthesis of 3-[2-(2-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one has been described in detail in several scientific publications.

Scientific Research Applications

3-[2-(2-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one has been used in a wide range of scientific research applications, including stem cell research, cancer research, and neuroscience research. In stem cell research, 3-[2-(2-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one has been used to maintain the pluripotency of embryonic stem cells and induced pluripotent stem cells. In cancer research, 3-[2-(2-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one has been shown to inhibit the growth of cancer cells and sensitize them to chemotherapy. In neuroscience research, 3-[2-(2-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one has been used to study the role of GSK-3 in synaptic plasticity and memory formation.